Cas no 57891-07-3 (1H-Pyrazole,3,5-dimethyl-1-[[[[4-(2-methylpropyl)phenyl]sulfonyl]amino]acetyl]-)

1H-Pyrazole,3,5-dimethyl-1-[[[[4-(2-methylpropyl)phenyl]sulfonyl]amino]acetyl]- structure
57891-07-3 structure
Product Name:1H-Pyrazole,3,5-dimethyl-1-[[[[4-(2-methylpropyl)phenyl]sulfonyl]amino]acetyl]-
CAS No:57891-07-3
MF:C17H23N3O3S
MW:349.447822809219
CID:1607144
Update Time:2024-08-29

1H-Pyrazole,3,5-dimethyl-1-[[[[4-(2-methylpropyl)phenyl]sulfonyl]amino]acetyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3,5-dimethyl-1-[[[[4-(2-methylpropyl)phenyl]sulfonyl]amino]acetyl]-
    • Benzenesulfonamide, N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]-4-(2-methylpropyl)-
    • Inchi: 1S/C17H23N3O3S/c1-12(2)9-15-5-7-16(8-6-15)24(22,23)18-11-17(21)20-14(4)10-13(3)19-20/h5-8,10,12,18H,9,11H2,1-4H3
    • InChI Key: KKCXXZAOBVPASP-UHFFFAOYSA-N
    • SMILES: C1(S(NCC(N2C(C)=CC(C)=N2)=O)(=O)=O)=CC=C(CC(C)C)C=C1

Computed Properties

  • Exact Mass: 349.14619

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 512.5±60.0 °C(Predicted)
  • PSA: 81.06
  • pka: 8.08±0.50(Predicted)

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